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Compound of Interest

Compound Name: Prazobind-d8

Cat. No.: B564776 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Prazobind-d8 (Prazosin-d8) is the deuterium-labeled form of Prazosin, an α₁-adrenergic

receptor antagonist.[1][2] Due to its chemical and physical similarities to the unlabeled analyte,

Prazobind-d8 is an ideal internal standard (IS) for quantitative bioanalytical assays, such as

those using liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass

spectrometry (GC-MS).[2] The use of a stable isotope-labeled internal standard like

Prazobind-d8 is critical for correcting variations in sample preparation, injection volume, and

matrix effects, thereby enhancing the accuracy and precision of the analytical method.[3][4]

This document provides a detailed protocol for the preparation of primary stock solutions and

subsequent working standards of Prazobind-d8 for use in research and drug development

applications.

Prazobind-d8 Properties and Solubility
Accurate preparation begins with understanding the fundamental properties of the compound.

Key chemical and physical data for Prazobind-d8 are summarized below.

Table 1: Chemical and Physical Properties of Prazobind-d8
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Property Value Reference

Chemical Name

[4-(4-amino-6,7-

dimethoxyquinazolin-2-

yl)-2,2,3,3,5,5,6,6-

octadeuteriopiperazin-1-yl]-

(furan-2-yl)methanone

[5]

CAS Number 1006717-55-0 [1][6]

Molecular Formula C₁₉H₁₃D₈N₅O₄ [1][6]

Molecular Weight ~391.45 g/mol [1][6]

Appearance White to off-white solid [1]

Table 2: Solubility of Prazobind-d8

Solvent Solubility Comments

DMSO 41.67 mg/mL (106.45 mM)

May require sonication and

warming to 60°C. Use newly

opened DMSO as hygroscopic

nature can impact solubility.[1]

Chloroform Soluble [2]

Methanol Sparingly soluble [2]

Water 0.1 mg/mL (0.26 mM)
May require sonication and

warming.[1]

Table 3: Recommended Storage Conditions for Prazobind-d8 Solutions
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Form Storage Temperature Maximum Storage Period

Solid Powder -20°C 3 years

Solution in Solvent -80°C 6 months

Solution in Solvent -20°C 1 month

To prevent degradation from

repeated freeze-thaw cycles, it

is highly recommended to

aliquot stock solutions into

single-use vials before

freezing.[1]

Experimental Protocols
The following protocols outline the steps for preparing a primary stock solution and serially

diluted working standards. All procedures should be performed in a well-ventilated fume hood,

and appropriate personal protective equipment (PPE), including safety glasses, gloves, and a

lab coat, should be worn.

Materials and Equipment
Prazobind-d8 (solid powder)

Analytical balance (readable to at least 0.01 mg)

Grade A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator bath

Amber glass or polypropylene vials for storage
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Solvents: Dimethyl sulfoxide (DMSO, anhydrous), Methanol (HPLC grade), Acetonitrile

(HPLC grade), Deionized water

Protocol 1: Preparation of a 1 mg/mL Primary Stock
Solution in DMSO

Equilibration: Allow the Prazobind-d8 container to equilibrate to room temperature for at

least 30 minutes before opening to prevent moisture condensation.

Weighing: Accurately weigh approximately 1.0 mg of Prazobind-d8 powder using an

analytical balance and transfer it into a 1 mL Grade A amber volumetric flask. Record the

exact weight.

Dissolution: Add approximately 0.7 mL of anhydrous DMSO to the flask.

Mixing: Gently swirl the flask to wet the powder. Mix using a vortex mixer for 30 seconds. If

the solid is not fully dissolved, place the flask in a sonicator bath for 5-10 minutes. Gentle

warming (up to 60°C) can be applied if necessary to aid dissolution.[1]

Final Volume: Once the solid is completely dissolved and the solution has returned to room

temperature, add DMSO to bring the final volume to the 1.0 mL mark on the volumetric flask.

Homogenization: Cap the flask securely and invert it 10-15 times to ensure a homogenous

solution.

Labeling and Storage: Transfer the stock solution into clearly labeled, amber-colored storage

vials. Label should include: Compound Name (Prazobind-d8), Concentration, Solvent,

Preparation Date, and Preparer's Initials. Store at -20°C or -80°C as per Table 3.

Protocol 2: Preparation of Working Standards by Serial
Dilution
Working standards are prepared by diluting the primary stock solution to the desired

concentrations for building calibration curves and preparing quality control samples. The diluent

should be compatible with the analytical method's mobile phase (e.g., 50:50 Methanol:Water).

Example: Preparation of a 1 µg/mL Working Standard
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Intermediate Standard (10 µg/mL):

Allow the 1 mg/mL primary stock solution to thaw completely and equilibrate to room

temperature.

Vortex the stock solution for 10 seconds.

Using a calibrated pipette, transfer 10 µL of the 1 mg/mL stock solution into a 1 mL

volumetric flask.

Dilute to the mark with your chosen diluent (e.g., 50:50 Methanol:Water).

Cap and invert the flask 10-15 times to mix thoroughly. This creates a 10 µg/mL

intermediate standard.

Final Working Standard (1 µg/mL):

Transfer 100 µL of the 10 µg/mL intermediate standard into a new 1 mL volumetric flask.

Dilute to the mark with the same diluent.

Cap and invert the flask 10-15 times to ensure homogeneity. This creates the 1 µg/mL

working standard.

Storage: Working standards are typically less stable than stock solutions and should ideally

be prepared fresh daily. If storage is necessary, store in tightly sealed vials at 2-8°C for short-

term use (1-2 days) or at -20°C for longer periods, but stability should be verified.

Diagrams and Workflows
Visual aids are essential for understanding complex processes and pathways. The following

diagrams illustrate the preparation workflow and the biological mechanism of action for

Prazosin.
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Working Standards Preparation

Storage

1. Weigh Prazobind-d8 Powder

2. Dissolve in Anhydrous DMSO

3. Bring to Final Volume
in Volumetric Flask

4. 1 mg/mL Primary Stock

5. Perform Serial Dilutions
with appropriate diluent

Store Aliquots at
-20°C or -80°C

6. Final Working Standards
(e.g., 10, 1, 0.1 µg/mL)

Click to download full resolution via product page

Caption: Workflow for preparing Prazobind-d8 stock and working solutions.
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Mechanism of Action: Prazosin as an α1-Adrenergic Receptor Antagonist
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Caption: Prazosin competitively blocks α1-adrenergic receptor signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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